Cas no 17424-69-0 ( )
structure
Product Name:
CAS No:17424-69-0
MF:C16H16N2
MW:236.311643600464
CID:906085
PubChem ID:289214
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-anilino-2-(4-methylphenyl)propanenitrile
- 2-(4-methylphenyl)-2-(phenylamino)propanenitrile
- AC1L6B6M
- AC1Q4QTK
- AG-J-73880
- AR-1C8016
- CTK0H9018
- NSC150897
- NSC-150897
- 17424-69-0
- DTXSID40302414
-
-
- Inchi: 1S/C16H16N2/c1-13-8-10-14(11-9-13)16(2,12-17)18-15-6-4-3-5-7-15/h3-11,18H,1-2H3
- InChI Key: DMCXAXYPDBRGLG-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)C(C#N)(C)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 236.13148
- Monoisotopic Mass: 236.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- Density: 1.108
- Boiling Point: 396°C at 760 mmHg
- Flash Point: 193.3°C
- Refractive Index: 1.61
- PSA: 35.82
- LogP: 3.91888
Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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